Cas no 1029720-65-7 (7-Bromo-3-chloroisoquinoline)

• Product Name: 7-Bromo-3-chloroisoquinoline
• CAS No: 1029720-65-7
• MF: C₉H₅BrClN
• MW: 242.499700307846
• MDL: MFCD11044699
• CID: 1040440
• PubChem ID: 51341980
• Update Time: 2025-10-31

7-Bromo-3-chloroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-3-chloroisoquinoline
• 7-BROMO-3-CHLORO-ISOQUINOLINE
• ANW-66216
• CTK8C1304
• OR40228
• PB19116
• QC-4190
• 7-BroMo-3-chloroisoquinol...
• AKOS015969646
• J-519128
• CS-0044862
• DA-19328
• SY065613
• W-204472
• PS-7555
• 1029720-65-7
• EN300-170760
• DTXSID90679865
• GPICPAIKTJPYEE-UHFFFAOYSA-N
• MFCD11044699
• A855938
• SCHEMBL933672

• MDL： MFCD11044699
• Inchi： 1S/C9H5BrClN/c10-8-2-1-6-4-9(11)12-5-7(6)3-8/h1-5H
• InChI Key： GPICPAIKTJPYEE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=C(N=CC=2C=1)Cl

Computed Properties

• Exact Mass: 240.92939g/mol
• Monoisotopic Mass: 240.92939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9Ų

Additional information on 7-Bromo-3-chloroisoquinoline

Introduction to 7-Bromo-3-chloroisoquinoline (CAS No. 1029720-65-7)

7-Bromo-3-chloroisoquinoline (CAS No. 1029720-65-7) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This isoquinoline derivative, characterized by the presence of a bromine and a chlorine atom, has garnered attention for its unique chemical properties and potential applications in drug discovery and development.

The structure of 7-Bromo-3-chloroisoquinoline is particularly intriguing due to its aromatic ring system and the halogen substituents. The isoquinoline core, a bicyclic heterocyclic compound, is known for its biological activity and has been extensively studied in the context of pharmacological agents. The introduction of bromine and chlorine atoms at specific positions on the ring enhances the compound's reactivity and selectivity, making it a valuable intermediate in synthetic chemistry.

In recent years, 7-Bromo-3-chloroisoquinoline has been explored for its potential as a lead compound in the development of novel therapeutic agents. Research has shown that this compound exhibits promising activity against various biological targets, including enzymes, receptors, and ion channels. For instance, studies have demonstrated that 7-Bromo-3-chloroisoquinoline can modulate the activity of specific kinases, which are key regulators of cellular signaling pathways involved in diseases such as cancer and neurodegenerative disorders.

The synthetic versatility of 7-Bromo-3-chloroisoquinoline is another factor contributing to its importance in chemical research. The bromine and chlorine substituents can be readily functionalized through various chemical reactions, allowing for the synthesis of a wide range of derivatives with tailored properties. This makes it an attractive starting material for the development of new drugs and materials.

In the realm of medicinal chemistry, 7-Bromo-3-chloroisoquinoline has been used as a scaffold for the design of potent inhibitors of specific enzymes. For example, researchers have synthesized derivatives of this compound that exhibit high affinity and selectivity for certain protein kinases, which are often dysregulated in cancer cells. These inhibitors have shown promising results in preclinical studies, demonstrating their potential as therapeutic agents.

Beyond its applications in drug discovery, 7-Bromo-3-chloroisoquinoline has also found use in materials science. The unique electronic properties of this compound make it suitable for the development of organic electronic materials, such as organic semiconductors and light-emitting diodes (LEDs). The ability to fine-tune the electronic properties through chemical modification opens up new possibilities for designing advanced materials with enhanced performance.

The environmental impact of chemical compounds is an important consideration in modern research. Studies on the biodegradability and ecotoxicity of 7-Bromo-3-chloroisoquinoline have shown that it can be safely handled and disposed of under appropriate conditions. This ensures that its use in various applications does not pose significant environmental risks.

In conclusion, 7-Bromo-3-chloroisoquinoline (CAS No. 1029720-65-7) is a multifaceted compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique chemical structure, synthetic versatility, and biological activity make it an important molecule for further exploration and development. As research continues to uncover new insights into its properties and applications, 7-Bromo-3-chloroisoquinoline is poised to play a significant role in advancing scientific knowledge and technological innovation.